![molecular formula C15H19N3OS B4116471 2-(ethylthio)-N-[3-(1H-imidazol-1-yl)propyl]benzamide](/img/structure/B4116471.png)
2-(ethylthio)-N-[3-(1H-imidazol-1-yl)propyl]benzamide
Overview
Description
2-(ethylthio)-N-[3-(1H-imidazol-1-yl)propyl]benzamide, also known as EIBN or ERK inhibitor, is a chemical compound that has been widely studied in the field of cancer research. This compound has shown promising results in inhibiting the activity of the extracellular signal-regulated kinase (ERK) pathway, which is involved in cell proliferation, differentiation, and survival.
Mechanism of Action
2-(ethylthio)-N-[3-(1H-imidazol-1-yl)propyl]benzamide inhibits the activity of the ERK pathway by binding to the ATP-binding site of the ERK kinase (MEK). This prevents the activation of downstream signaling pathways that are involved in cell proliferation and survival. This compound has also been shown to induce the expression of pro-apoptotic proteins and inhibit the expression of anti-apoptotic proteins, leading to apoptosis of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a selective inhibitory effect on the ERK pathway, with little to no effect on other signaling pathways. This selectivity is important in minimizing off-target effects and reducing toxicity. This compound has also been shown to have good pharmacokinetic properties, with high oral bioavailability and good tissue distribution.
Advantages and Limitations for Lab Experiments
2-(ethylthio)-N-[3-(1H-imidazol-1-yl)propyl]benzamide has several advantages for lab experiments, including its selectivity for the ERK pathway and good pharmacokinetic properties. However, this compound can be difficult to synthesize and has a relatively short half-life, which can limit its use in certain experiments.
Future Directions
There are several future directions for the study of 2-(ethylthio)-N-[3-(1H-imidazol-1-yl)propyl]benzamide. One area of research is the development of more potent and selective inhibitors of the ERK pathway. Another area of research is the investigation of the role of the ERK pathway in other diseases, such as neurodegenerative disorders and cardiovascular disease. Additionally, the combination of this compound with other drugs or therapies is an area of interest for improving cancer treatment outcomes.
Scientific Research Applications
2-(ethylthio)-N-[3-(1H-imidazol-1-yl)propyl]benzamide has been extensively studied in cancer research due to its ability to inhibit the activity of the ERK pathway. The ERK pathway is frequently dysregulated in cancer cells, leading to increased cell proliferation and survival. By inhibiting this pathway, this compound has been shown to induce apoptosis and inhibit tumor growth in various cancer cell lines and animal models.
properties
IUPAC Name |
2-ethylsulfanyl-N-(3-imidazol-1-ylpropyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3OS/c1-2-20-14-7-4-3-6-13(14)15(19)17-8-5-10-18-11-9-16-12-18/h3-4,6-7,9,11-12H,2,5,8,10H2,1H3,(H,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJZRHNKMJKSJPS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=CC=CC=C1C(=O)NCCCN2C=CN=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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